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A Note on Chemical Identification: Initial inquiries for CAS number 15811-14-0 yielded
ambiguous and conflicting results, preventing a definitive identification of the associated
chemical entity. This guide will therefore focus on the well-characterized and structurally related
compound, N-Boc-O-tosylhydroxylamine, which is authoritatively identified by CAS number
105838-14-0. This decision is based on the prevalence of this compound in chemical literature
and its relevance to the likely interests of researchers in synthetic chemistry.

Executive Summary

N-Boc-O-tosylhydroxylamine, also known as tert-Butyl ([(4-
methylphenyl)sulfonyl]oxy)carbamate, is a versatile and highly valuable reagent in modern
organic synthesis.[1] Its unique structural combination of a tert-butyloxycarbonyl (Boc)
protecting group and a tosyl (p-toluenesulfonyl) moiety confers a balance of stability and
reactivity, making it a preferred electrophilic nitrogen source.[1] This guide provides a
comprehensive overview of its chemical and physical properties, structure, key applications in
synthetic chemistry, and essential safety and handling protocols.

Chemical Structure and Identifiers
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The molecular structure of N-Boc-O-tosylhydroxylamine is fundamental to its reactivity. The

electron-withdrawing tosyl group makes the nitrogen atom electrophilic, while the Boc group

provides a convenient means of protection that can be removed under specific conditions.

Chemical Structure Diagram

Caption: Chemical structure of N-Boc-O-tosylhydroxylamine.

Chemical ldentifiers

Identifier

Value

CAS Number

105838-14-0[1][2]

Molecular Formula

C12H17NO5S[1]

Molecular Weight 287.33 g/mol [1]
tert-butyl {[(4-

IUPAC Name Y
methylphenyl)sulfonyl]loxy}carbamate[3]
N-Boc-O-tosyl hydroxylamine, tert-

Synonyms
Butyltosyloxycarbamate[2][4]
1S/C12H17NO5S/c1-9-5-7-10(8-6-

InChl 9)19(15,16)18-13-11(14)17-12(2,3)4/h5-8H,1-
4H3,(H,13,14)[4]

SMILES Cclcce(cel)S(=0)(=0)ONC(=0)0C(C)(C)C[4]

Physicochemical Properties

N-Boc-O-tosylhydroxylamine is a white crystalline solid that is stable under recommended

storage conditions.[1][5] Its solubility in a range of organic solvents enhances its utility in

various reaction setups.[5]
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Property Value Source(s)
Physical State White crystalline solid [1][5]
Melting Point 96 - 102 °C [1][5]

- Soluble in ether, toluene, and
Solubility ] ) [5]1[6]
dimethylformamide

2 - 8 °C, under an inert
Storage Temperature [1](4][6]
atmosphere

Applications in Organic Synthesis

The primary utility of N-Boc-O-tosylhydroxylamine lies in its role as an electrophilic aminating
agent. It provides a safe and effective source of a Boc-protected amino group for the synthesis
of a wide range of nitrogen-containing compounds.[7][8]

N-Amination of Amines

A principal application is the N-amination of aryl and alkyl amines.[5] This reaction is crucial for
the synthesis of hydrazines, which are important intermediates in the production of azapeptides
and other biologically active molecules.[8] The reaction proceeds efficiently and the Boc group

facilitates product isolation.[8]

Synthesis of Complex Molecules

This reagent is widely employed in the synthesis of complex molecules, including
pharmaceuticals and agrochemicals, due to its ability to facilitate the formation of amine
derivatives under mild conditions.[1] Its compatibility with various functional groups makes it a
valuable tool in multi-step synthetic pathways.[5]

Bioconjugation and Materials Science

N-Boc-O-tosylhydroxylamine is also utilized in bioconjugation processes, where it aids in
attaching biomolecules to other molecules or surfaces, which is beneficial for drug delivery
systems.[1][9] Furthermore, it has applications in materials science for creating functional
polymers with specific properties.[7][9]
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Experimental Protocols
General N-Amination of Anilines

The following is a representative protocol for the N-amination of anilines using N-Boc-O-
tosylhydroxylamine.

Workflow Diagram:

Reaction Setup Reaction ‘Workup and Isolation

Ly AddN-Boc-O SeP2 b siir at room temp SP3 b pourinto ice water — %P4 g Extract with ethyl acetate — 25 Dry and concentrate — P8 puriy by column chromatography

Click to download full resolution via product page
Caption: General workflow for N-amination.
Step-by-Step Procedure:

e To a solution of the aniline (1 mmol) and sodium bicarbonate (2 mmol) in dimethylformamide
(5 mL), add N-Boc-O-tosylhydroxylamine (1.1 mmol).

 Stir the reaction mixture at room temperature until the starting material is consumed
(monitored by TLC).

e Pour the reaction mixture into ice-cold water (50 mL).
o Extract the aqueous layer with ethyl acetate (3 x 20 mL).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

» Purify the crude product by silica gel column chromatography to afford the desired N-
aminated product.
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Safety and Handling

N-Boc-O-tosylhydroxylamine is classified as harmful if swallowed and can cause skin and eye
irritation, as well as respiratory irritation.[4][10] It may also cause an allergic skin reaction.[10]

Personal Protective Equipment (PPE)

Always handle this reagent in a well-ventilated fume hood.[5] Wear appropriate personal
protective equipment, including:

o Safety goggles or a face shield
o Chemical-resistant gloves

o Alab coat

Handling and Storage

e Avoid inhalation of dust and contact with skin and eyes.[10]
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[11]
o« Recommended storage is at 2-8°C.[1][4]

o Keep away from incompatible materials such as strong acids.[6]

First Aid Measures

* In case of skin contact: Wash with plenty of soap and water.[10]

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[11]

« If inhaled: Move the person into fresh air.[10]

e If swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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